2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H23N3O4/c1-2-25-14-9-5-4-8-13(14)19-15(22)12-21-16(23)18(20-17(21)24)10-6-3-7-11-18/h4-5,8-9H,2-3,6-7,10-12H2,1H3,(H,19,22)(H,20,24)
• InChI Key: BRINJIIOXWPVLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)C3(CCCCC3)NC2=O
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

The compound “2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(2-ethoxyphenyl)acetamide” is a derivative of 1,3-diazaspiro[4.5]decane-2,4-dione. These types of compounds have been studied for their potential anticonvulsant activity.

Molecular Structure Analysis

The molecular structure of this compound is related to its crystal structure. Crystallographic analysis shows that the crystals do not contain solvent molecules and highlights the role that the substituents on the cyclohexane ring play in supramolecular arrangements.

Scientific Research Applications

Supramolecular Arrangements

Research by Graus et al. (2010) explored the preparation and structural analysis of various diazaspiro derivatives, including 8-methoxy-2,4-dioxo-1,3-diazaspiro[4.5]decane. This study highlighted the influence of substituents on cyclohexane rings in supramolecular arrangements, emphasizing the structural uniqueness of such compounds (Graus et al., 2010).

Synthesis and Antihypertensive Activity

Caroon et al. (1981) synthesized various 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, exploring their potential as antihypertensive agents. This investigation into diazaspiro derivatives' pharmacological properties adds to our understanding of their diverse applicability in therapeutic contexts (Caroon et al., 1981).

Antioxidant and Anti-inflammatory Compounds

A study by Koppireddi et al. (2013) on N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, which share a structural similarity with diazaspiro derivatives, revealed their potential as antioxidant and anti-inflammatory agents. This research contributes to the broader field of medicinal chemistry, particularly in the design of molecules with health-promoting properties (Koppireddi et al., 2013).

CGRP Receptor Antagonists

Bell et al. (2010) discovered MK-3207, a potent CGRP receptor antagonist with a diazaspiro[4.5]decane core. This compound shows the potential for oral bioavailability and efficacy in treating conditions related to the calcitonin gene-related peptide (CGRP) receptor (Bell et al., 2010).

Tachykinin NK2 Receptor Antagonists

Smith et al. (1995) synthesized spiropiperidines, including diazaspiro[4.5]decane derivatives, which exhibited significant affinity for tachykinin NK2 receptors. This research highlights the potential of diazaspiro derivatives in developing new pharmacological agents targeting specific receptors (Smith et al., 1995).

Future Directions

The future directions for this compound could involve further studies on its potential anticonvulsant activity, as well as exploration of other possible pharmacological activities.